Cas no 98198-65-3 (4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid)

4-Chloro-2,5-dimethyl-pyrazole-3-carboxylic acid is a versatile heterocyclic compound featuring a pyrazole core substituted with chloro, methyl, and carboxylic acid functional groups. Its well-defined structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites allows for further functionalization, enabling the development of complex molecular architectures. The compound's stability and purity ensure consistent performance in synthetic applications. Its utility in medicinal chemistry is underscored by its role as a building block for biologically active molecules. Suitable for research and industrial use, it is handled under standard laboratory conditions with appropriate safety measures.
4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid structure
98198-65-3 structure
Product Name:4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid
CAS No:98198-65-3
MF:C6H7ClN2O2
MW:174.584980249405
MDL:MFCD02090838
CID:803476
PubChem ID:600040
Update Time:2025-05-27

4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1,3-dimethyl-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-5-carboxylicacid, 4-chloro-1,3-dimethyl-
    • 4-CHLORO-2,5-DIMETHYL-2H-PYRAZOLE-3- CARBOXYLIC ACID
    • 4-chloro-2,5-dimethylpyrazole-3-carboxylic acid
    • 1,3-dimethyl-4-chloropyrazole-5-carboxylic acid
    • 4-Chlor-2,5-dimethyl-2H-pyrazol-3-carbonsaeure
    • 4-chloro-1,3-dimethyl-5-pyrazolecarboxylic acid
    • 4-chloro-1,3-dimethylpyrazole-5-carboxylic acid
    • 4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid
    • CS-0262683
    • 4-Chloro-2,5-dimethyl-2H-pyrazole-3-carboxylic acid, AldrichCPR
    • FS-1383
    • FT-0743231
    • Pyrazole-5-carboxylic acid, 4-chloro-1,3-dimethyl-
    • 1H-Pyrazole-5-carboxylicacid,4-chloro-1,3-dimethyl-
    • 1H-Pyrazole-5-carboxylic acid, 4-chloro-1,3-dimethyl-
    • 4-Chloro-1,3-dimethyl-1H-pyrazole-5-carboxylicacid
    • EN300-83473
    • DTXSID00344870
    • F30596
    • AG-664/25098010
    • Z275169740
    • AKOS000304105
    • SCHEMBL2373838
    • 4-Chloro-1,3-dimethyl-1H-pyrazole-5-carboxylic acid #
    • BB 0253847
    • 98198-65-3
    • MFCD02090838
    • 4-Chloro-2,5-dimethyl-2H-pyrazole-3-carboxylic acid
    • STK315862
    • DA-39758
    • ALBB-014299
    • MDL： MFCD02090838
    • Inchi： 1S/C6H7ClN2O2/c1-3-4(7)5(6(10)11)9(2)8-3/h1-2H3,(H,10,11)
    • InChI Key： BSCNPVBDEITWDU-UHFFFAOYSA-N
    • SMILES： ClC1C(C)=NN(C)C=1C(=O)O

Computed Properties

  • Exact Mass: 174.02000
  • Monoisotopic Mass: 174.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.08010

4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-2,5-dimethyl-pyrazole-3-carboxylic acid Pricemore >>

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